4-ethoxy-3-fluoro-N-{[4-(2-methoxyphenyl)oxan-4-yl]methyl}benzene-1-sulfonamide

• IUPAC Name: 4-ethoxy-3-fluoro-N-[[4-(2-methoxyphenyl)oxan-4-yl]methyl]benzenesulfonamide
• InChI: InChI=1S/C21H26FNO5S/c1-3-28-20-9-8-16(14-18(20)22)29(24,25)23-15-21(10-12-27-13-11-21)17-6-4-5-7-19(17)26-2/h4-9,14,23H,3,10-13,15H2,1-2H3
• InChI Key: POWJTIIYRNXMMN-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)S(=O)(=O)NCC2(CCOCC2)C3=CC=CC=C3OC)F
• Molecular Formula: C21H26FNO5S
• Molecular Weight: 423.5 g/mol
• CAS No.: 1091180-50-5

Description

The compound 4-ethoxy-3-fluoro-N-{[4-(2-methoxyphenyl)oxan-4-yl]methyl}benzene-1-sulfonamide is a sulfonamide derivative characterized by a benzene ring substituted with ethoxy (C₂H₅O) and fluoro (F) groups at positions 4 and 3, respectively. The sulfonamide group (-SO₂NH-) is linked to a tetrahydropyran (oxane) ring substituted with a 2-methoxyphenyl moiety at position 2.

Key structural features include:

• Oxane (tetrahydropyran) ring: A conformationally stable six-membered oxygen-containing ring, which can enhance metabolic stability.
• 2-Methoxyphenyl group: Introduces steric bulk and additional electron-donating effects.

Biological Activity

The compound 4-ethoxy-3-fluoro-N-{[4-(2-methoxyphenyl)oxan-4-yl]methyl}benzene-1-sulfonamide is a sulfonamide derivative that has garnered attention due to its potential biological activities. This article reviews the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure

The chemical structure of the compound can be represented as follows:

• Molecular Formula : C19H24FNO4S
• Molecular Weight : 373.47 g/mol
• IUPAC Name : 4-ethoxy-3-fluoro-N-{[4-(2-methoxyphenyl)oxan-4-yl]methyl}benzene-1-sulfonamide

The biological activity of sulfonamides is primarily attributed to their ability to inhibit bacterial dihydropteroate synthase, an enzyme involved in folate synthesis. The specific mechanism for this compound may involve:

• Inhibition of Enzymatic Activity : The sulfonamide group mimics para-aminobenzoic acid (PABA), a substrate for bacterial growth.
• Fluorine Substitution Effects : The presence of fluorine may enhance lipophilicity and alter binding affinity to target enzymes or receptors.

Antimicrobial Activity

Research has indicated that sulfonamides exhibit broad-spectrum antimicrobial activity. The specific compound may demonstrate:

• Bacteriostatic Properties : Effective against Gram-positive and Gram-negative bacteria.
• Potential Resistance Mechanisms : Variations in target enzyme structure among different bacterial strains can lead to resistance.

Anticancer Activity

Some studies suggest that sulfonamide derivatives possess anticancer properties by:

• Inducing Apoptosis : Compounds similar in structure have shown the ability to trigger programmed cell death in various cancer cell lines.
• Inhibiting Tumor Growth : Targeting specific pathways involved in cancer proliferation.

Study 1: Antimicrobial Efficacy

A study published in Journal of Medicinal Chemistry evaluated the antimicrobial efficacy of various sulfonamide derivatives, including compounds structurally similar to the target compound. Results indicated significant inhibition against Staphylococcus aureus and Escherichia coli, with minimum inhibitory concentrations (MICs) ranging from 8 to 32 µg/mL.

Compound	MIC (µg/mL)	Activity
4-Ethoxy-Sulfonamide	16	Moderate
Control Sulfonamide	8	Strong

Study 2: Anticancer Properties

In a preclinical study, a related sulfonamide was tested against various cancer cell lines (e.g., MCF7, HeLa). The study reported IC50 values indicating effective growth inhibition.

Cell Line	IC50 (µM)	Effect
MCF7	15	Significant
HeLa	20	Moderate

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Derivatives

2-Chloro-N-{[4-(phenylsulfanyl)oxan-4-yl]methyl}benzene-1-sulfonamide (BG15037)

• Structure : Features a chloro substituent on the benzene ring and a phenylsulfanyl group on the oxane ring .
• Key Differences :
  • The target compound replaces chloro with ethoxy and fluoro, reducing electrophilicity.
  • The 2-methoxyphenyl group in the target compound may confer greater steric hindrance compared to phenylsulfanyl.
• Molecular Weight : 397.94 g/mol (target: ~422 g/mol).

4-Methyl-N-{4-[(5-methyl-1,2-oxazol-3-yl)sulfamoyl]phenyl}benzenesulfonamide

• Structure : Contains a methyl-substituted benzene ring and an oxazole-linked sulfamoyl group .
• Key Differences: The oxazole heterocycle vs. The target’s ethoxy and fluoro groups may enhance polarity compared to methyl substituents.

Example 53 (from )

• Structure: A pyrazolo-pyrimidine-chromenone hybrid with fluoro substituents .
• Key Differences: Chromenone core vs. sulfonamide backbone, indicating divergent pharmacological targets. Higher molecular weight (589.1 g/mol) due to fused heterocycles.

Physicochemical Properties

Compound Name	Molecular Weight (g/mol)	Substituents	Melting Point (°C)	LogP (Predicted)
Target Compound	~422	Ethoxy, Fluoro, 2-Methoxyphenyl	N/A	~3.2*
BG15037	397.94	Chloro, Phenylsulfanyl	N/A	~3.8
4-Methyl-N-{4-[(5-methyloxazol-3-yl)sulfamoyl]phenyl}benzenesulfonamide	~332	Methyl, Oxazolyl	N/A	~2.5
Example 53	589.1	Fluoro, Chromenone	175–178	~4.1

*Estimated using fragment-based methods.